N-(3-methoxyphenyl)-N'-{5-[(phenylthio)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[5-(phenylsulfanylmethyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C17H16N4O2S2/c1-23-13-7-5-6-12(10-13)18-16(22)19-17-21-20-15(25-17)11-24-14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H2,18,19,21,22)
• InChI Key: AYMMAQGKIYMUAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NC2=NN=C(S2)CSC3=CC=CC=C3
• Molecular Formula: C17H16N4O2S2
• Molecular Weight: 372.5 g/mol

Description

This compound is a urea derivative with a thiadiazole ring. Urea derivatives are known for their wide range of biological activities, and thiadiazole is a heterocyclic compound that also exhibits various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would consist of a urea linkage (NH-CO-NH) connecting a 3-methoxyphenyl group and a 5-[(phenylthio)methyl]-1,3,4-thiadiazol-2-yl group.

Chemical Reactions Analysis

As a urea derivative, this compound might undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and carbamic acid, which would spontaneously decompose to yield carbon dioxide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many urea derivatives exhibit biological activity by interacting with various enzymes or receptors in the body.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.